Cas no 1352499-54-7 (5-(1-Butyl-pyrrolidin-2-yl)-6-methyl-pyridin-2-ylamine)

• Product Name: 5-(1-Butyl-pyrrolidin-2-yl)-6-methyl-pyridin-2-ylamine
• CAS No: 1352499-54-7
• MF: C₁₄H₂₃N₃
• MW: 233.352523088455
• CID: 5179027
• Update Time: 2025-06-09

5-(1-Butyl-pyrrolidin-2-yl)-6-methyl-pyridin-2-ylamine Chemical and Physical Properties

Names and Identifiers

• 5-(1-Butyl-pyrrolidin-2-yl)-6-methyl-pyridin-2-ylamine
• 2-Pyridinamine, 5-(1-butyl-2-pyrrolidinyl)-6-methyl-

• Inchi： 1S/C14H23N3/c1-3-4-9-17-10-5-6-13(17)12-7-8-14(15)16-11(12)2/h7-8,13H,3-6,9-10H2,1-2H3,(H2,15,16)
• InChI Key： IBSKPVLEQCOIGW-UHFFFAOYSA-N
• SMILES： C1(N)=NC(C)=C(C2CCCN2CCCC)C=C1

Additional information on 5-(1-Butyl-pyrrolidin-2-yl)-6-methyl-pyridin-2-ylamine

Comprehensive Overview of 5-(1-Butyl-pyrrolidin-2-yl)-6-methyl-pyridin-2-ylamine (CAS No. 1352499-54-7)

5-(1-Butyl-pyrrolidin-2-yl)-6-methyl-pyridin-2-ylamine, with the CAS number 1352499-54-7, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique pyrrolidine and pyridine structural motifs, is often explored for its potential applications in drug discovery and development. Researchers are particularly interested in its molecular interactions and bioactive properties, which make it a candidate for targeting specific biological pathways.

The compound's chemical structure features a butyl-pyrrolidinyl group attached to a methyl-pyridin-2-ylamine core, which contributes to its distinct physicochemical properties. Its solubility, stability, and reactivity are key factors that influence its utility in synthetic chemistry. Recent studies have highlighted its potential role in modulating enzyme activity and receptor binding, aligning with current trends in precision medicine and targeted therapy.

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From a synthetic chemistry perspective, the preparation of 5-(1-Butyl-pyrrolidin-2-yl)-6-methyl-pyridin-2-ylamine often involves multi-step reactions, including amination, alkylation, and cyclization processes. Optimizing these reactions for yield and purity is a common focus in research, as highlighted in recent publications. The compound's spectroscopic data (e.g., NMR, MS) and chromatographic behavior are also critical for its characterization and quality control.

Another area of interest is the compound's potential role in neurological research. Given the structural similarity of its pyrrolidine moiety to certain neurotransmitter analogs, researchers are investigating its effects on neuronal receptors. This aligns with broader health and wellness trends, where users frequently search for terms like "neuroprotective compounds" and "cognitive enhancers." While 5-(1-Butyl-pyrrolidin-2-yl)-6-methyl-pyridin-2-ylamine is not yet widely commercialized, its exploratory applications continue to spark curiosity.

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In summary, 5-(1-Butyl-pyrrolidin-2-yl)-6-methyl-pyridin-2-ylamine (CAS 1352499-54-7) represents a compelling subject for researchers and industry professionals alike. Its versatile chemistry and emerging applications position it as a compound of interest in fields ranging from medicinal chemistry to material science. As scientific inquiry progresses, further insights into its biological activity and synthetic scalability are anticipated, driving continued exploration and discussion.